Cas no 65685-49-6 (5-Methylbenzo[d]isoxazol-3(2H)-one)

• Product Name: 5-Methylbenzo[d]isoxazol-3(2H)-one
• CAS No: 65685-49-6
• MF: C₈H₇NO₂
• MW: 149.146682024002
• MDL: MFCD13184830
• CID: 1027132
• PubChem ID: 11228880
• Update Time: 2025-04-20

5-Methylbenzo[d]isoxazol-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Methylbenzo[d]isoxazol-3(2H)-one
• 5-methyl-1,2-benzisoxazol-3-ol
• 5-methyl-1,2-benzoxazol-3-one
• 3-hydroxy-5-methyl-1,2-benzisoxazole
• 5-Methyl-benzo[d]isoxazol-3-ol
• 5-methyl-benzo[d]isoxazol-3-one
• AK-67761
• ANW-57150
• CTK8B7381
• KB-246619
• SureCN1759343
• 5-Methylbenzo[d]isoxazol-3-ol
• 1,2-Benzisoxazol-3(2H)-one, 5-methyl-
• 5-methyl-benzoisoxazol-3-ol
• OBDYDBSQRSCQMV-UHFFFAOYSA-N
• ST24029531
• 5-methyl-2,3-dihydro-1,2-benzoxazol-3-one
• AKOS016002636
• C76060
• AS-61723
• SCHEMBL1759343
• 65685-49-6
• SCHEMBL14644667
• MFCD13184830
• DB-359014
• DTXSID70459349
• A867615
• 5-Methyl-1,2-benzisoxazol-3(2H)-one

• MDL： MFCD13184830
• Inchi： 1S/C8H7NO2/c1-5-2-3-7-6(4-5)8(10)9-11-7/h2-4H,1H3,(H,9,10)
• InChI Key： OBDYDBSQRSCQMV-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2C(N1)=O

Computed Properties

• Exact Mass: 149.04771
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.5

Experimental Properties

• PSA: 38.33

5-Methylbenzo[d]isoxazol-3(2H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature(BD208625)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles Benzisoxazolones